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Compound of Interest

Compound Name: Selenocystamine dihydrochloride

Cat. No.: B1257017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Selenocystamine dihydrochloride, a diselenide compound, is the dihydrochloride salt of

selenocystamine. As an analogue of cystamine, it is a key molecule in the study of selenium-

containing compounds and their biological activities. This technical guide provides a

comprehensive overview of the core physicochemical properties of Selenocystamine
dihydrochloride, offering detailed experimental protocols and insights into its mechanism of

action. This information is critical for its application in research, particularly in the fields of drug

development, antioxidant studies, and materials science.

Core Physicochemical Properties
The fundamental physicochemical characteristics of Selenocystamine dihydrochloride are

summarized in the tables below, providing a consolidated reference for researchers.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₄H₁₄Cl₂N₂Se₂ [1][2][3]

Molecular Weight 318.99 g/mol [1][2][3]

Appearance Yellow to orange powder [1][4]

Melting Point
177-179 °C (with

decomposition)
[1][3]

Physical State (at 25°C) Solid [2]

Table 2: Solubility Profile
Solvent Solubility Source(s)

Water Soluble, clear to slightly hazy

Ethanol Soluble [1]

DMSO 90 mg/mL [2]

Table 3: Stability and Storage
Condition Recommendation Source(s)

Storage Temperature 4°C, dry and sealed [2]

Long-term Storage
Keep in a dark place, sealed in

dry, Room Temperature.
[4]

pH Stability
Increased stability in acidic

solutions.
[5][6]

Light Stability
Light does not significantly

affect stability.
[5][6]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of

Selenocystamine dihydrochloride are outlined below. These protocols are based on
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established analytical techniques and can be adapted for specific laboratory settings.

Determination of Melting Point
The melting point of Selenocystamine dihydrochloride can be determined using the capillary

method with a modern melting point apparatus.

Methodology:

Sample Preparation: Ensure the Selenocystamine dihydrochloride sample is completely

dry and in a fine powder form. If necessary, gently grind the crystals in a mortar and pestle.

Capillary Loading: Press the open end of a capillary tube into the powdered sample until a

small amount of the compound is collected. Tap the sealed end of the tube on a hard surface

to pack the sample into the bottom. The packed sample height should be approximately 2-3

mm for an accurate measurement.[7]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating Profile:

If the approximate melting point is known (177-179 °C), rapidly heat the block to about 170

°C.

Decrease the heating rate to 1-2 °C per minute as the temperature approaches the

expected melting point.[8]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first droplet of liquid appears (onset of melting) and the

temperature at which the entire sample becomes a liquid (completion of melting). This range

represents the melting point. Due to decomposition, darkening of the sample may be

observed.

Assessment of Solubility
A qualitative and semi-quantitative assessment of solubility in various solvents is crucial for

handling and formulation development.
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Methodology:

Solvent Selection: Prepare test tubes with measured volumes (e.g., 1 mL) of the solvents to

be tested (e.g., water, ethanol, DMSO).

Sample Addition: Add a small, pre-weighed amount of Selenocystamine dihydrochloride
(e.g., 1 mg) to each test tube.

Mixing: Vigorously shake or vortex the test tubes for a set period (e.g., 1 minute) to facilitate

dissolution.

Observation: Visually inspect the solutions for the presence of undissolved solid. If the solid

dissolves completely, the compound is considered soluble at that concentration.

Semi-Quantitative Determination (for high solubility): If the initial amount dissolves,

incrementally add more of the compound until saturation is reached (i.e., solid material

remains undissolved after thorough mixing). The total amount of dissolved solid per volume

of solvent provides a semi-quantitative measure of solubility. For a more precise

determination, a saturated solution can be prepared, filtered, and the concentration of the

solute in the filtrate can be determined by a suitable analytical method like HPLC or UV-Vis

spectroscopy.[9]

pKa Determination
As Selenocystamine dihydrochloride is an amine salt, determining its pKa values is

important for understanding its ionization state at different pH values. Potentiometric titration is

a standard method for this determination.

Methodology:

Solution Preparation: Prepare a standard solution of Selenocystamine dihydrochloride of

known concentration in deionized water.

Titration Setup: Place the solution in a temperature-controlled beaker with a magnetic stirrer.

Insert a calibrated pH electrode and the burette containing a standardized titrant (e.g., 0.1 M

NaOH).
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Titration Procedure:

Record the initial pH of the solution.

Add small, precise increments of the titrant to the solution.

After each addition, allow the pH to stabilize and record the pH value and the volume of

titrant added.

Continue the titration past the equivalence points, which will be indicated by sharp

changes in pH.

Data Analysis:

Plot the pH of the solution as a function of the volume of titrant added to generate a

titration curve.

The pKa values can be determined from the pH at the half-equivalence points. For a

dihydrochloride salt, two equivalence points and two corresponding pKa values are

expected.

Mechanism of Action and Signaling Pathways
Selenocystamine dihydrochloride, as a selenocysteine derivative, is known for its redox

activity and antioxidant properties. Its mechanism of action is closely linked to the broader roles

of selenoproteins in cellular redox homeostasis.

Antioxidant and Redox Signaling
Selenocystamine can participate in redox cycling, mimicking the activity of endogenous

selenoproteins like glutathione peroxidase (GPx) and thioredoxin reductase (TrxR).[10][11]

These enzymes are critical in detoxifying reactive oxygen species (ROS) and maintaining a

reduced cellular environment. The antioxidant activity of selenium compounds often involves

the modulation of key signaling pathways. For instance, selenium can influence the activity of

transcription factors such as NF-κB, which plays a central role in the inflammatory response

and cellular stress.[12] By modulating these pathways, Selenocystamine can contribute to the

reduction of oxidative stress and inflammation.
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The following diagram illustrates a conceptual workflow of how Selenocystamine
dihydrochloride may exert its antioxidant effects.

Conceptual Antioxidant Mechanism of Selenocystamine

Selenocystamine
dihydrochloride

Cellular Uptake

Redox Cycling
(Mimics GPx/TrxR)

Reduced ROS Modulation of
Signaling Pathways

Reactive Oxygen
Species (ROS)

 Detoxification

NF-κB Pathway Cellular Antioxidant
Response

Inflammation Reduced Inflammation

 Inhibition

Click to download full resolution via product page

Caption: Antioxidant action of Selenocystamine.
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The following diagram illustrates a general experimental workflow for characterizing a chemical

compound.

General Experimental Workflow for Compound Characterization

Selenocystamine
dihydrochloride Sample

Purity Analysis
(e.g., HPLC, TLC)

Structural Confirmation
(e.g., NMR, MS)

Physicochemical
Property Testing

Melting Point
Determination

Solubility
Assessment

pKa
Determination

Stability
Studies

Data Analysis
and Reporting

Click to download full resolution via product page

Caption: Workflow for compound characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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